Cas no 1025642-11-8 ((E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile)

(E)-2-(Benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile is a structurally complex organic compound featuring a prop-2-enenitrile core functionalized with benzenesulfonyl and 4-chlorophenylsulfanyl-5-nitrophenyl groups. Its conjugated system and electron-withdrawing substituents (nitro and sulfonyl) suggest potential reactivity in nucleophilic or electrophilic transformations, making it a candidate for synthetic intermediates in pharmaceutical or agrochemical applications. The presence of sulfur and nitrile functionalities may contribute to its utility in cross-coupling reactions or as a precursor for heterocyclic synthesis. The compound's stability and solubility properties are likely influenced by its aromatic and polar groups, offering versatility in organic synthesis under controlled conditions.

(E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile structure

1025642-11-8 structure

Product Name:(E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile

CAS No:1025642-11-8

MF:C₂₁H₁₃ClN₂O₄S₂

MW:456.921921491623

MDL:MFCD00245586

CID:5230102

Update Time:2026-03-07

(E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

- (E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile
- MDL： MFCD00245586
- Inchi： 1S/C21H13ClN2O4S2/c22-16-6-9-18(10-7-16)29-21-11-8-17(24(25)26)12-15(21)13-20(14-23)30(27,28)19-4-2-1-3-5-19/h1-13H/b20-13+
- InChI Key： KYIAYJQDLGJOIE-DEDYPNTBSA-N
- SMILES： C(#N)/C(/S(C1=CC=CC=C1)(=O)=O)=C\C1=CC([N+]([O-])=O)=CC=C1SC1=CC=C(Cl)C=C1

(E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB161863-1 g	3-(2-(4-Chlorophenylthio)-5-nitrophenyl)-2-(phenylsulfonyl)prop-2-enenitrile	1025642-11-8		1 g	€211.30	2023-07-20
abcr	AB161863-5 g	3-(2-(4-Chlorophenylthio)-5-nitrophenyl)-2-(phenylsulfonyl)prop-2-enenitrile	1025642-11-8		5 g	€377.50	2023-07-20
abcr	AB161863-10 g	3-(2-(4-Chlorophenylthio)-5-nitrophenyl)-2-(phenylsulfonyl)prop-2-enenitrile	1025642-11-8		10 g	€482.50	2023-07-20
Key Organics Ltd	MS-7155-1MG	(2E)-2-(benzenesulfonyl)-3-{2-[(4-chlorophenyl)sulfanyl]-5-nitrophenyl}prop-2-enenitrile	1025642-11-8	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	MS-7155-5MG	(2E)-2-(benzenesulfonyl)-3-{2-[(4-chlorophenyl)sulfanyl]-5-nitrophenyl}prop-2-enenitrile	1025642-11-8	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	MS-7155-10MG	(2E)-2-(benzenesulfonyl)-3-{2-[(4-chlorophenyl)sulfanyl]-5-nitrophenyl}prop-2-enenitrile	1025642-11-8	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	MS-7155-20MG	(2E)-2-(benzenesulfonyl)-3-{2-[(4-chlorophenyl)sulfanyl]-5-nitrophenyl}prop-2-enenitrile	1025642-11-8	>90%	20mg	￡76.00	2023-04-18
Key Organics Ltd	MS-7155-50MG	(2E)-2-(benzenesulfonyl)-3-{2-[(4-chlorophenyl)sulfanyl]-5-nitrophenyl}prop-2-enenitrile	1025642-11-8	>90%	50mg	£102.00	2025-02-08
Key Organics Ltd	MS-7155-100MG	(2E)-2-(benzenesulfonyl)-3-{2-[(4-chlorophenyl)sulfanyl]-5-nitrophenyl}prop-2-enenitrile	1025642-11-8	>90%	100mg	£146.00	2025-02-08
abcr	AB161863-1g	3-(2-(4-Chlorophenylthio)-5-nitrophenyl)-2-(phenylsulfonyl)prop-2-enenitrile; .	1025642-11-8		1g	€211.30	2024-06-10

(E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile Related Literature

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Additional information on (E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile

Chemical Compound CAS No. 1025642-11-8: (E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile

The compound with CAS No. 1025642-11-8, named as (E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzenesulfonyl group, a 4-chlorophenyl sulfanyl moiety, and a nitrophenyl group, all connected through a propenenitrile backbone. The (E) configuration indicates the specific stereochemistry of the double bond in the molecule, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the benzenesulfonyl group contributes to the molecule's stability and enhances its ability to participate in various chemical reactions. Additionally, the 4-chlorophenyl sulfanyl group introduces electronic effects that can influence the compound's interaction with biological targets. The nitrophenyl group further adds to the molecule's complexity, potentially contributing to its pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with anti-inflammatory and anticancer properties. For instance, studies have shown that derivatives of this compound can inhibit certain enzymes associated with inflammation, making them potential candidates for drug development.

The synthesis of (E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry. Recent advancements in catalytic methods have made it possible to synthesize this compound with higher yields and purity, which is essential for its application in research and industry.

In terms of toxicity and environmental impact, preliminary studies suggest that this compound exhibits moderate toxicity under specific conditions. However, further research is needed to fully understand its behavior in different environments and its potential risks to human health and ecosystems.

The unique structure of this compound also makes it an interesting candidate for materials science applications. Its ability to form stable bonds under certain conditions could be exploited in the development of advanced materials with tailored properties.

In conclusion, CAS No. 1025642-11-8 represents a significant advancement in organic chemistry, offering a versatile platform for exploring new chemical entities with diverse applications. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.